Cas no 1565651-19-5 (PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE)

Propan-2-yl 2-methylpiperidine-2-carboxylate is a specialized ester derivative of 2-methylpiperidine-2-carboxylic acid, offering utility as an intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the piperidine ring and ester functionality, make it a versatile building block for the development of bioactive compounds. The compound's stability and solubility in organic solvents facilitate its use in reactions such as esterifications, amidations, and nucleophilic substitutions. Its potential as a chiral synthon may also be of interest in asymmetric synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.
PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE structure
1565651-19-5 structure
Product Name:PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE
CAS No:1565651-19-5
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD26915180
CID:5301574
Update Time:2025-08-05

PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • 1-Methylethyl 2-methyl-2-piperidinecarboxylate (ACI)
    • 2-Piperidinecarboxylic acid, 2-methyl-, 1-methylethyl ester (ACI)
    • PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE
    • MDL: MFCD26915180
    • Inchi: 1S/C10H19NO2/c1-8(2)13-9(12)10(3)6-4-5-7-11-10/h8,11H,4-7H2,1-3H3
    • InChI Key: JZSMIKWIKGARQV-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCCCN1)C)OC(C)C

PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE Pricemore >>

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Additional information on PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE

PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE: A Comprehensive Overview

PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE, identified by the CAS number 1565651-19-5, is a chemical compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE consists of a piperidine ring substituted with a methyl group at the 2-position and a propyl group attached to the carboxylate moiety, making it a versatile molecule for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE. Researchers have explored various methodologies, including ring-opening reactions and nucleophilic substitutions, to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes. The compound's stability under different conditions has been thoroughly investigated, making it suitable for applications that require robust chemical structures.

In the pharmaceutical industry, PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE has shown promise as a precursor for drug development. Its ability to form stable amide bonds makes it an attractive candidate for creating bioactive molecules. Recent studies have highlighted its potential in targeting specific enzymes and receptors, contributing to the development of novel therapeutic agents. Additionally, its role in enhancing drug delivery systems has been explored, particularly in improving bioavailability and reducing side effects.

The agricultural sector has also benefited from the properties of PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE. Its use as an intermediate in agrochemical synthesis has led to the creation of more effective pesticides and herbicides. These compounds exhibit improved efficacy against pests while maintaining environmental safety. Furthermore, research into its application in plant growth regulators has shown potential in enhancing crop yields and resilience to environmental stressors.

In materials science, PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE has been utilized as a building block for advanced materials such as polymers and coatings. Its ability to form cross-linked structures contributes to the development of high-performance materials with enhanced mechanical and thermal properties. Recent breakthroughs in nanotechnology have also leveraged this compound for creating nanostructured surfaces with tailored functionalities.

The environmental impact of PROPAN-2-YL 2-METHYLPIPERIDINE-2-CARBOXYLATE has been a focus of recent research. Studies have demonstrated its biodegradability under specific conditions, making it a more eco-friendly alternative to traditional chemicals. Efforts are ongoing to further improve its sustainability profile through innovative synthesis pathways and recycling strategies.

In conclusion, PROPAN-2-YL 2-METHYLPIPERIDINE-CARBOXYLATE, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research and industrial development. As advancements in synthetic methods and material science progress, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.

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